Cas no 129894-62-8 ((1R)-2-amino-1-(4-nitrophenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(4-nitrophenyl)ethan-1-ol
• CAS No: 129894-62-8
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD16039217
• CID: 1224711
• PubChem ID: 843385
• Update Time: 2025-04-20

(1R)-2-amino-1-(4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-Amino-1-(4-nitrophenyl)ethanol
• Propanoic acid, 2-[4-(phenylmethoxy)phenoxy]-
• Propionic acid, 2-[p-(benzyloxy)phenoxy]- (6CI)2-(4-Phenoxyphenoxy)ethanol
• (+) 2-Amino-1-(4-nitro-phenyl)-aethanol
• 2-(4-Benzyloxyphenoxy)propionic acid
• (+) 2-amino-1-(4-nitro-phenyl)-ethanol
• 2-&lt
• 4-Benzyloxy-phenoxy&gt
• -propionsaeure
• (+) 2-(4-benzyloxyphenoxy)propanoate
• (R,S)-2-&lt
• 4-(Benzyloxy)phenoxy&gt
• propanoic acid
• 2-(4-Benzyloxy-phenoxy)-propionsaeure
• BENZENEMETHANOL,A-(AMINOMETHYL)-4-NITRO-, (R)-
• (R,S)-2-< 4-(Benzyloxy)phenoxy> propanoic acid
• 2-< 4-Benzyloxy-phenoxy> -propionsaeure
• (R)-alpha-(Aminomethyl)-4-nitrobenzenemethanol
• DZOWZBGCZPHHLM-QMMMGPOBSA-N
• (R)-2-Amino-1-(4-nitrophenyl)ethanol
• (1R)-2-amino-1-(4-nitrophenyl)ethan-1-ol
• AKOS015911551
• SCHEMBL7150447
• 129894-62-8
• EN300-256645

• MDL： MFCD16039217
• Inchi： 1S/C8H10N2O3/c9-5-8(11)6-1-3-7(4-2-6)10(12)13/h1-4,8,11H,5,9H2/t8-/m0/s1
• InChI Key： DZOWZBGCZPHHLM-QMMMGPOBSA-N
• SMILES： O[C@@H](CN)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.339
• PSA: 89.39
• LogP: 1.81040